Cas no 518361-04-1 (1H-Pyrazole-4-carboxylic acid, 2,3-dihydro-3-oxo-5-pentyl-, ethyl ester)

• Product Name: 1H-Pyrazole-4-carboxylic acid, 2,3-dihydro-3-oxo-5-pentyl-, ethyl ester
• CAS No: 518361-04-1
• MF: C₁₁H₁₈N₂O₃
• MW: 226.272222995758
• CID: 1577624
• Update Time: 2024-08-24

1H-Pyrazole-4-carboxylic acid, 2,3-dihydro-3-oxo-5-pentyl-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole-4-carboxylic acid, 2,3-dihydro-3-oxo-5-pentyl-, ethyl ester

• Inchi： 1S/C11H18N2O3/c1-3-5-6-7-8-9(10(14)13-12-8)11(15)16-4-2/h3-7H2,1-2H3,(H2,12,13,14)
• InChI Key： XZMUEQSHIPDOJR-UHFFFAOYSA-N
• SMILES： N1C(CCCCC)=C(C(OCC)=O)C(=O)N1

Computed Properties

• Exact Mass: 226.13184

Experimental Properties

• Density: 1.089±0.06 g/cm3(Predicted)
• PSA: 67.43
• pka: 7.90±0.70(Predicted)